5-Iodo-2-fluoro-(1,1,2,2,2-pentafluoroethyl)-benzene
Overview
Description
5-Iodo-2-fluoro-(1,1,2,2,2-pentafluoroethyl)-benzene is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is also known as PFB-I and is used as a derivatizing agent in analytical chemistry.
Mechanism of Action
PFB-I reacts with the functional groups of the compounds being analyzed, forming stable derivatives that can be easily detected and separated by GC-MS or LC-MS. The reaction involves the substitution of the hydrogen atom in the functional group with the PFB-I moiety.
Biochemical and Physiological Effects:
PFB-I does not have any known biochemical or physiological effects as it is not used as a drug or medication. It is solely used in analytical chemistry for derivatization purposes.
Advantages and Limitations for Lab Experiments
The use of PFB-I as a derivatizing agent in analytical chemistry has several advantages. It is a highly reactive and selective agent, which allows for the detection and separation of compounds at low concentrations. Additionally, PFB-I derivatives are stable and can be stored for extended periods, allowing for the analysis of samples at a later time.
However, there are also some limitations to the use of PFB-I. It is a toxic and flammable compound, which requires special handling and storage precautions. Additionally, the derivatization process can be time-consuming and may require additional steps in the analysis.
Future Directions
There are several future directions for the use of PFB-I in scientific research. One potential area of research is the development of new derivatizing agents that are less toxic and more efficient. Additionally, the use of PFB-I in the analysis of new compounds and biomolecules could provide valuable insights into their structure and function. Finally, the development of new analytical techniques that can utilize PFB-I derivatives could lead to improved sensitivity and accuracy in the analysis of complex samples.
Scientific Research Applications
PFB-I is widely used in scientific research as a derivatizing agent for the analysis of various compounds, including amino acids, peptides, and carbohydrates. It is used in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) techniques to enhance the detection and separation of these compounds.
properties
IUPAC Name |
1-fluoro-4-iodo-2-(1,1,2,2,2-pentafluoroethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3F6I/c9-6-2-1-4(15)3-5(6)7(10,11)8(12,13)14/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GBEZMPHWSDOHSG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1I)C(C(F)(F)F)(F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3F6I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901200452 |
Source
|
| Record name | Benzene, 1-fluoro-4-iodo-2-(1,1,2,2,2-pentafluoroethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901200452 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
340.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Iodo-2-fluoro-(1,1,2,2,2-pentafluoroethyl)-benzene | |
CAS RN |
1447671-87-5 |
Source
|
| Record name | Benzene, 1-fluoro-4-iodo-2-(1,1,2,2,2-pentafluoroethyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1447671-87-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzene, 1-fluoro-4-iodo-2-(1,1,2,2,2-pentafluoroethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901200452 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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